molecular formula C6H9ClF3N B1419670 trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride CAS No. 1212322-57-0

trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride

Cat. No.: B1419670
CAS No.: 1212322-57-0
M. Wt: 187.59 g/mol
InChI Key: RJEVOPRUJWDKRJ-FLGDEJNQSA-N
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Description

The compound “trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride” is a complex organic molecule. It contains a trifluoromethyl group (-CF3), which is a functional group derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom . This group is often used in pharmaceuticals and drugs .


Synthesis Analysis

While specific synthesis methods for this compound are not available, the synthesis of similar structures involves high strain energy and there are very few approaches to access them . Various methods exist to introduce trifluoromethyl functionality, such as treatment of carboxylic acids with sulfur tetrafluoride .

Scientific Research Applications

Synthesis Methods

The synthesis of trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride and its derivatives is a topic of interest in the field of organic chemistry due to the compound's structural complexity and potential applications. Researchers have developed various methods for synthesizing 1-azabicyclo[3.1.0]hexane derivatives. For instance, a novel synthesis method was introduced by employing a three-component reaction between aryl aldehydes, malononitrile, and hydroxylamine hydrochloride in water. This method is highlighted for its eco-friendliness, excellent product yields, short reaction times, and use of inexpensive and readily available starting materials (Ghorbani et al., 2016). Furthermore, the construction of 1-heteroaryl-3-azabicyclo[3.1.0]hexanes through sp3-sp2 Suzuki-Miyaura and Chan-Evans-Lam coupling reactions of tertiary trifluoroborate salts has been reported, addressing the challenge of synthesizing compounds with the 1-heteroaryl-3-azabicyclo[3.1.0]hexane architecture (Harris et al., 2017).

Applications in Chemical Synthesis

The stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid, derivatives of this compound, have been synthesized, offering a significant shortcut in the known literature procedures for synthesizing these unnatural amino acids. This synthesis versatility demonstrates the compound's utility in creating complex molecular structures (Bakonyi et al., 2013). Moreover, a variety of tris- and monoprotected derivatives with the 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeleton have been synthesized, indicating the compound's application in creating complex molecular frameworks (Gensini et al., 2002).

Safety and Hazards

The safety data sheet for a similar compound, 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

The future research in this field could involve the synthesis of natural products containing highly strained trans-fused bicyclo [3.3.0]octane ring systems . The strategic fluorination of oxidatively vulnerable sites in bioactive compounds is a relatively recent, widely used approach allowing us to modulate the stability, bio-absorption, and overall efficiency of pharmaceutical drugs .

Properties

IUPAC Name

(1S,5R)-6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8F3N.ClH/c7-6(8,9)5-3-1-10-2-4(3)5;/h3-5,10H,1-2H2;1H/t3-,4+,5?;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJEVOPRUJWDKRJ-FLGDEJNQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2C(C2C(F)(F)F)CN1.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@@H]2[C@@H](C2C(F)(F)F)CN1.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9ClF3N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00672589
Record name (1R,5S)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00672589
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

187.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1212322-57-0
Record name (1R,5S)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00672589
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-endo-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride
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trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride
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trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride
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trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride
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trans-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]-hexane hydrochloride

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